Cas no 3795-79-7 (Methyl 4-(methylthio)benzoate)

• Product Name: Methyl 4-(methylthio)benzoate
• CAS No: 3795-79-7
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 311489
• PubChem ID: 123201
• Update Time: 2025-11-01

Methyl 4-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(methylthio)benzoate
• Benzoic acid,4-(methylthio)-, methyl ester
• methyl 4-methylsulfanylbenzoate
• 4-CH3S-C6H4-COOCH3
• 4-Methylmercapto-benzoesaeure-methylester
• 4-methylsulfanyl-benzoic acid methyl ester
• 4-Mmtb
• methyl 4-methylthiobenzoate
• AKOS016010513
• E87977
• EN300-141657
• MFCD01313010
• methyl 4-(methylsulfanyl)benzoate
• DTXSID60191387
• A873972
• SCHEMBL749776
• FT-0671972
• Benzoic acid, 4-(methylthio)-, methyl ester
• Methyl4-(methylthio)benzoate
• Methyl 4-(methylthio)benzoate, AldrichCPR
• 3795-79-7
• 4-Mercaptobenzoic acid, S-methyl-, methyl ester

• MDL： MFCD01313010
• Inchi： 1S/C9H10O2S/c1-11-9(10)7-3-5-8(12-2)6-4-7/h3-6H,1-2H3
• InChI Key： UQGNSVPCBCFZCE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 182.04000
• Monoisotopic Mass: 182.04015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.6

Experimental Properties

• Color/Form: White solid
• Density: 1.16
• Melting Point: 79-81°C
• Boiling Point: 279.1°Cat760mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.558
• Stability/Shelf Life: Store in Freezer, Sensitive to Oxidation
• PSA: 51.60000
• LogP: 2.19510

Methyl 4-(methylthio)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on Methyl 4-(methylthio)benzoate

Methyl 4-(methylthio)benzoate: A Comprehensive Overview

Methyl 4-(methylthio)benzoate (CAS No. 3795-79-7) is a versatile organic compound that has garnered significant attention in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as 4-methylthiobenzoic acid methyl ester, is characterized by its unique chemical structure and properties, making it a valuable component in a wide range of applications.

The molecular formula of Methyl 4-(methylthio)benzoate is C₁₀H₁₀O₂S, and it has a molecular weight of 198.25 g/mol. The compound features a benzene ring substituted with a methylthio group at the para position and a methoxy carbonyl group at the ortho position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its diverse applications.

In the pharmaceutical industry, Methyl 4-(methylthio)benzoate has been explored for its potential as an intermediate in the synthesis of various drugs. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drugs. For instance, researchers at the University of California have demonstrated that derivatives of Methyl 4-(methylthio)benzoate exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway.

Beyond pharmaceuticals, Methyl 4-(methylthio)benzoate has found applications in materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of advanced materials with tailored properties. In a study published in the Journal of Materials Chemistry, scientists from the Massachusetts Institute of Technology (MIT) utilized Methyl 4-(methylthio)benzoate as a building block to create novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

The synthetic versatility of Methyl 4-(methylthio)benzoate is another factor contributing to its widespread use. It can be synthesized through various methods, including esterification reactions and coupling reactions. One common synthetic route involves the esterification of 4-methylthiobenzoic acid with methanol in the presence of an acid catalyst. This method yields high purity Methyl 4-(methylthio)benzoate with good yield and reproducibility.

In terms of physical properties, Methyl 4-(methylthio)benzoate is a white crystalline solid at room temperature with a melting point ranging from 63 to 65°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it easy to handle and process in various chemical reactions and formulations.

The stability of Methyl 4-(methylthio)benzoate is another important consideration for its use in different applications. The compound is stable under normal storage conditions but may degrade when exposed to strong acids or bases. Therefore, it is recommended to store it in tightly sealed containers at room temperature away from direct sunlight and moisture.

In conclusion, Methyl 4-(methylthio)benzoate (CAS No. 3795-79-7) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and properties make it an invaluable component in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in modern chemistry.